97-63-2

Ethyl methacrylate

In Stock

• CAS RN:
• 97-63-2

• Formula:
• CH2=C(CH3)COO(C2H5)
  C6H10O2
  C6H10O2

• InChI:
• InChI=1S/C6H10O2/c1-4-8-6(7)5(2)3/h2,4H2,1,3H3

• InChIKey:
• SUPCQIBBMFXVTL-UHFFFAOYSA-N

• Ethyl methacrylate is a readily polymerizable monomer used for certain types of acrylic resins. The monomethyl ether hydroxyl quinone present in it is an inhibitor that prevents polymerization.
  Ethyl methacrylate appears as a colorless moderately toxic liquid with an acrid odor. Flash point of 70°F. Boiling point 278°F. Vapors irritate the eyes and respiratory system. Less dense than water. Not soluble in water. Used to make polymers and other chemicals.
  

2-(1H-indol-1-yl)acetamide

In Stock

• CAS RN:
• 39597-63-2

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c11-10(13)7-12-6-5-8-3-1-2-4-9(8)12/h1-6H,7H2,(H2,11,13)

• InChIKey:
• IUUZMSMGSOUFTO-UHFFFAOYSA-N

• 2-(1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.203. The purity is usually 95%.

1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

In Stock

• CAS RN:
• 42097-63-2

• Formula:
• C9H8ClN3O

• InChI:
• InChI=1S/C9H8ClN3O/c1-6-4-7(10)2-3-8(6)13-5-11-9(14)12-13/h2-5H,1H3,(H,12,14)

• InChIKey:
• UIORRJDOYYYEAF-UHFFFAOYSA-N

• 1-(4-chloro-2-methylphenyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C9H8ClN3O and its molecular weight is 209.63. The purity is usually 95%.

2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

Usually In Stock

• CAS RN:
• 13797-63-2

• Formula:
• C7H4F3N3

• InChI:
• InChI=1S/C7H4F3N3/c8-7(9,10)6-12-4-2-1-3-11-5(4)13-6/h1-3H,(H,11,12,13)

• InChIKey:
• ZARGVGOKPZAHDY-UHFFFAOYSA-N

• 2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C7H4F3N3 and its molecular weight is 187.12 g/mol. The purity is usually 95%.

Carbanilic acid, m-heptyloxy-, 2-(dimethylamino)ethyl ester, hydrochloride

• CAS RN:
• 68097-63-2

• Formula:
• C18H31ClN2O3

• InChI:
• InChI=1S/C18H30N2O3.ClH/c1-4-5-6-7-8-13-22-17-11-9-10-16(15-17)19-18(21)23-14-12-20(2)3;/h9-11,15H,4-8,12-14H2,1-3H3,(H,19,21);1H

• InChIKey:
• UOVPUMGICJKNLS-UHFFFAOYSA-N

• Carbanilic acid, m-heptyloxy-, 2-(dimethylamino)ethyl ester, hydrochloride is a bioactive chemical.

1,3-Propanediamine, N-(3,3-diphenylpropyl)-N'-(1-methyl-2-phenylethyl)-, dihydrochloride

• CAS RN:
• 50597-63-2

• Formula:
• C27H36Cl2N2

• InChI:
• InChI=1S/C27H34N2.2ClH/c1-23(22-24-12-5-2-6-13-24)29-20-11-19-28-21-18-27(25-14-7-3-8-15-25)26-16-9-4-10-17-26;;/h2-10,12-17,23,27-29H,11,18-22H2,1H3;2*1H

• InChIKey:
• YXQQAXBSSGXWBJ-UHFFFAOYSA-N

• 1,3-Propanediamine, N-(3,3-diphenylpropyl)-N'-(1-methyl-2-phenylethyl)-, dihydrochloride, also known as 1,3-Propanediamine, N-(3,3-diphenylpropyl)-N'-(1-methyl-2-phenylethyl)-, dihydrochloride, is a useful research compound. Its molecular formula is C27H36Cl2N2 and its molecular weight is 459.5 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

In Stock

• CAS RN:
• 872597-63-2

• Formula:
• C20H17ClFN5O3S

• InChI:
• InChI=1S/C20H17ClFN5O3S/c21-13-5-3-12(4-6-13)18(29)25-16-17(23)26-20(27-19(16)30)31-10-15(28)24-9-11-1-7-14(22)8-2-11/h1-8H,9-10H2,(H,24,28)(H,25,29)(H3,23,26,27,30)

• InChIKey:
• BNCZDGPQAMCXHF-UHFFFAOYSA-N

• N-(4-amino-2-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C20H17ClFN5O3S and its molecular weight is 461.9. The purity is usually 95%.

N-(2-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 872997-63-2

• Formula:
• C24H24N6O3S2

• InChI:
• InChI=1S/C24H24N6O3S2/c1-17-6-8-19(9-7-17)35(32,33)25-14-12-22-27-26-21-10-11-23(28-30(21)22)34-16-24(31)29-15-13-18-4-2-3-5-20(18)29/h2-11,25H,12-16H2,1H3

• InChIKey:
• DUVGHCSQKIGEFB-UHFFFAOYSA-N

• N-(2-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N6O3S2 and its molecular weight is 508.62. The purity is usually 95%.

N-(4-fluorophenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 932997-63-2

• Formula:
• C17H18FN3O2

• InChI:
• InChI=1S/C17H18FN3O2/c1-11-2-7-15-12(8-11)9-17(23)21(20-15)10-16(22)19-14-5-3-13(18)4-6-14/h3-6,9,11H,2,7-8,10H2,1H3,(H,19,22)

• InChIKey:
• VBDNFFOQMKEOIX-UHFFFAOYSA-N

• N-(4-fluorophenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C17H18FN3O2 and its molecular weight is 315.348. The purity is usually 95%.

Cavi-Line

• CAS RN:
• 107497-63-2

• Formula:
• C20H25ClN2O

• Cavi-Line, also known as Cavi-Line, is a useful research compound. Its molecular formula is C20H25ClN2O. The purity is usually 95%.

[4-[1-Hydroxy-2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]phenyl] hydrogen sulfate

In Stock

• CAS RN:
• 165897-63-2

• Formula:
• C18H23NO6S

• InChI:
• InChI=1S/C18H23NO6S/c1-13(2-3-14-4-8-16(20)9-5-14)19-12-18(21)15-6-10-17(11-7-15)25-26(22,23)24/h4-11,13,18-21H,2-3,12H2,1H3,(H,22,23,24)

• InChIKey:
• NMAZAVFSVLQMGG-UHFFFAOYSA-N

• [4-[1-Hydroxy-2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]phenyl] hydrogen sulfate, also known as [4-[1-Hydroxy-2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]phenyl] hydrogen sulfate, is a useful research compound. Its molecular formula is C18H23NO6S and its molecular weight is 381.443. The purity is usually 95%.

4-(4-Bromo-2-fluorophenyl)-2-propyl-2,4-dihydro-[1,2,4]triazol-3-one

In Stock

• CAS RN:
• 1632497-63-2

• Formula:
• C11H11BrFN3O

• InChI:
• InChI=1S/C11H11BrFN3O/c1-2-5-16-11(17)15(7-14-16)10-4-3-8(12)6-9(10)13/h3-4,6-7H,2,5H2,1H3

• InChIKey:
• CCURLDJRMQVAPO-UHFFFAOYSA-N

• 4-(4-Bromo-2-fluorophenyl)-2-propyl-2,4-dihydro-[1,2,4]triazol-3-one is a useful research compound. Its molecular formula is C11H11BrFN3O and its molecular weight is 300.13 g/mol. The purity is usually 95%.

Tert-butyl 4-(2-amino-1-phenylethyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1226997-63-2

• Formula:
• C18H28N2O2

• InChI:
• InChI=1S/C18H28N2O2/c1-18(2,3)22-17(21)20-11-9-15(10-12-20)16(13-19)14-7-5-4-6-8-14/h4-8,15-16H,9-13,19H2,1-3H3

• InChIKey:
• SEAQTUJDNFHLCL-UHFFFAOYSA-N

• Tert-butyl 4-(2-amino-1-phenylethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H28N2O2 and its molecular weight is 304.434. The purity is usually 95%.

6-ethoxy-N-(quinolin-5-yl)pyridazine-3-carboxamide

In Stock

• CAS RN:
• 1705797-63-2

• Formula:
• C16H14N4O2

• InChI:
• InChI=1S/C16H14N4O2/c1-2-22-15-9-8-14(19-20-15)16(21)18-13-7-3-6-12-11(13)5-4-10-17-12/h3-10H,2H2,1H3,(H,18,21)

• InChIKey:
• YZNJDCDXLVYSRR-UHFFFAOYSA-N

• 6-ethoxy-N-(quinolin-5-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O2 and its molecular weight is 294.314. The purity is usually 95%.

(3-(4-Chlorophenyl)azepan-1-yl)(3,4,5-trimethoxyphenyl)methanone

In Stock

• CAS RN:
• 1797697-63-2

• Formula:
• C22H26ClNO4

• InChI:
• InChI=1S/C22H26ClNO4/c1-26-19-12-17(13-20(27-2)21(19)28-3)22(25)24-11-5-4-6-16(14-24)15-7-9-18(23)10-8-15/h7-10,12-13,16H,4-6,11,14H2,1-3H3

• InChIKey:
• QSIXNDLOYNMAGI-UHFFFAOYSA-N

• (3-(4-Chlorophenyl)azepan-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C22H26ClNO4 and its molecular weight is 403.9. The purity is usually 95%.

5-[[9H-Fluoren-9-ylmethoxycarbonyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]amino]methyl]thiophene-2-carboxylic acid

In Stock

• CAS RN:
• 2138197-63-2

• Formula:
• C31H34N2O6S

• InChI:
• InChI=1S/C31H34N2O6S/c1-31(2,3)39-29(36)32-16-14-20(15-17-32)33(18-21-12-13-27(40-21)28(34)35)30(37)38-19-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-13,20,26H,14-19H2,1-3H3,(H,34,35)

• InChIKey:
• MMXWPSCRBKQRGS-UHFFFAOYSA-N

• 5-[[9H-Fluoren-9-ylmethoxycarbonyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]amino]methyl]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C31H34N2O6S and its molecular weight is 562.68. The purity is usually 95%.

5'-Bromo-2',3'-difluorophenacyl bromide

In Stock

• CAS RN:
• 1807197-63-2

• Formula:
• C8H4Br2F2O

• InChI:
• InChI=1S/C8H4Br2F2O/c9-3-7(13)5-1-4(10)2-6(11)8(5)12/h1-2H,3H2

• InChIKey:
• HTZVSWDVPDQQOV-UHFFFAOYSA-N

• 5'-Bromo-2',3'-difluorophenacyl bromide is a useful research compound. Its molecular formula is C8H4Br2F2O and its molecular weight is 313.92 g/mol. The purity is usually 95%.

3-chloro-N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-2-methylbenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379997-63-2

• Formula:
• C17H16ClNO4S2

• InChI:
• InChI=1S/C17H16ClNO4S2/c1-11-13(18)4-2-6-17(11)25(21,22)19-9-14(20)16-8-12(10-24-16)15-5-3-7-23-15/h2-8,10,14,19-20H,9H2,1H3

• InChIKey:
• ILJMNZUNPVUBML-UHFFFAOYSA-N

• 3-chloro-N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-2-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H16ClNO4S2 and its molecular weight is 397.89. The purity is usually 95%.

2,4-Difluoro-alpha-(1H-1,2,4-triazolyl)acetophenone-d2

In Stock

• CAS RN:
• 1124197-63-2

• Formula:
• C10H7F2N3O

• InChI:
• InChI=1S/C10H7F2N3O/c11-7-1-2-8(9(12)3-7)10(16)4-15-6-13-5-14-15/h1-3,5-6H,4H2/i4D2

• InChIKey:
• XCHRPVARHBCFMJ-APZFVMQVSA-N

• Antifungal activity, particularly toward Candida albicans and Candida parapsilosis.